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Compound of Interest

Compound Name: 3,9-Dibromoperylene

Cat. No.: B1589472 Get Quote

This document provides a comprehensive technical guide for the safe handling, storage, and

disposal of 3,9-Dibromoperylene (CAS No. 56752-35-3). It is intended for researchers,

chemists, and laboratory professionals engaged in its use, particularly within the fields of

organic electronics, materials science, and drug development. The protocols and

recommendations herein are synthesized from established safety principles for related

chemical classes, acknowledging the limited specific toxicological data for this compound.

Section 1: Compound Identification and
Physicochemical Properties
3,9-Dibromoperylene is a brominated derivative of perylene, a polycyclic aromatic

hydrocarbon (PAH).[1] Its structure, featuring bromine atoms at the 3 and 9 positions, makes it

a valuable building block in the synthesis of novel organic materials.[1][2] However, its

classification as a PAH warrants significant caution, as this family of compounds includes many

known and suspected carcinogens.[3][4][5]

Table 1: Physicochemical Properties of 3,9-Dibromoperylene
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Property Value Source

CAS Number 56752-35-3 [6][7]

Molecular Formula C₂₀H₁₀Br₂ [2][7]

Molecular Weight 410.10 g/mol [2][8]

Appearance Solid (form may vary) [2]

Melting Point ~290 °C [2]

Boiling Point 554.4 ± 23.0 °C (Predicted) [2]

Solubility
Insoluble in water.[8] Soluble in

some organic solvents.
[1]

| Storage Temperature | Room Temperature, sealed in dry, dark place. |[2][9] |

Section 2: Hazard Assessment and Toxicological
Profile
While a specific, comprehensive safety data sheet (SDS) with complete hazard statements for

3,9-Dibromoperylene is not readily available, a robust risk assessment can be constructed by

evaluating the hazards of its parent class, Polycyclic Aromatic Hydrocarbons (PAHs), and

brominated organic compounds.[6]

Primary Hazards:

Carcinogenicity: Many PAHs are classified as known or suspected carcinogens.[3][5] The

U.S. Department of Health and Human Services (DHHS) has determined several PAHs to be

animal carcinogens.[5] Therefore, 3,9-Dibromoperylene must be handled as a potential

carcinogen.

Irritation: Based on data for similar brominated aromatics and PAHs, this compound should

be considered a potential irritant to the skin, eyes, and respiratory tract.[10][11][12] Skin

contact may also lead to photosensitivity.[12]
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Inhalation Risk: As a solid, the primary inhalation risk is from airborne dust or aerosolized

particles generated during handling, weighing, or transfer.[6]

Dermal Absorption: PAHs can be absorbed through the skin, especially with prolonged

contact or when dissolved in a solvent.[5][12]

Hazardous Combustion Products: In the event of a fire, thermal decomposition will likely

produce toxic and corrosive gases, including carbon monoxide (CO), carbon dioxide (CO₂),

and hydrogen halides (e.g., hydrogen bromide).[10][13]

Section 3: The Hierarchy of Controls for Safe
Handling
A systematic approach to safety, known as the hierarchy of controls, must be implemented to

minimize exposure. This framework prioritizes the most effective control measures.
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Hierarchy of Controls for 3,9-Dibromoperylene
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Personal Protective Equipment (PPE)
(Least Effective)
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Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

Elimination/Substitution: In a research context, eliminating or substituting a unique molecule

like 3,9-Dibromoperylene is often not feasible.

Engineering Controls: This is the most critical and effective control measure. All handling of

3,9-Dibromoperylene powder and preparation of its solutions must be conducted within a

certified chemical fume hood to contain dust and vapors.[14]
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Administrative Controls: Strict adherence to Standard Operating Procedures (SOPs),

mandatory training for all personnel, and clearly designating work areas for handling potent

compounds are essential.

Personal Protective Equipment (PPE): PPE is the final barrier and must be used in

conjunction with engineering controls. It is not a substitute for them.[15][16]

Table 2: Recommended Personal Protective Equipment (PPE)

PPE Category Item
Standard/Specificat
ion

Purpose

Eye & Face Safety Goggles
ANSI Z87.1
compliant[14]

Protects against
chemical splashes
and airborne
particles.

Face Shield Worn over goggles

Provides full-face

protection during

procedures with a

high risk of splashing.

[14][17]

Hand
Chemical-Resistant

Gloves

Disposable nitrile

gloves for incidental

contact.[14] Consult

manufacturer guides

for extended use.

Prevents direct skin

contact.[15]

Body Laboratory Coat

Flame-resistant (e.g.,

Nomex®) or 100%

cotton. Must be fully

buttoned.[14]

Protects skin and

personal clothing from

contamination.

Full-Length Pants &

Closed-Toe Shoes

Made of non-porous

material.

Prevents skin

exposure on the lower

body and protects feet

from spills.[14]
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| Respiratory | NIOSH-approved Respirator | As needed for large spills or failure of engineering

controls. | Protects against inhalation of high concentrations of dust.[3][14] |

Section 4: Standard Operating Procedures (SOPs)
Adherence to a strict, step-by-step protocol is crucial for minimizing exposure risk.

4.1 Preparation & Workspace Setup

Ensure the chemical fume hood is operational and has a valid certification.

Don all required PPE as specified in Table 2.

Cover the work surface within the fume hood with disposable, absorbent bench paper.

Assemble all necessary equipment (spatulas, weigh paper, glassware, solvents) within the

fume hood before introducing the compound.

4.2 Step-by-Step: Weighing and Transferring the Solid Compound

Perform all weighing operations inside the fume hood.

Use anti-static weigh paper or a tared glass container to prevent dispersal of the fine powder.

Handle the container of 3,9-Dibromoperylene carefully to avoid generating dust.[6]

Use a dedicated spatula for transfers. Do not use air bursts to clean the spatula.

Once the desired amount is weighed, securely cap the primary container immediately.

Carefully fold the weigh paper and transfer the solid into the reaction vessel. Tap gently to

ensure complete transfer.

4.3 Step-by-Step: Solution Preparation

Place the vessel containing the weighed solid onto a stir plate within the fume hood.

Slowly add the desired solvent to the solid while stirring to prevent splashing.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.epa.gov/sites/default/files/2015-10/documents/method_610_1984.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Acetyl_6_bromoquinolin_4_1H_one.pdf
https://www.benchchem.com/product/b1589472?utm_src=pdf-body
https://www.echemi.com/sds/3-9-dibromoperylene-pd180824127380.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep the container capped or covered whenever possible during dissolution.

4.4 Storage Requirements

Store in a tightly sealed, clearly labeled container.[6]

Keep in a cool, dry, and dark location away from direct light, as PAHs can be light-sensitive.

[2][3]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[10][13]

Section 5: Emergency and First Aid Procedures
Immediate and correct response to an emergency is vital.

Spill Detected
Alert Personnel &

Evacuate Area

Don Appropriate PPE
(Gloves, Goggles,

Respirator if needed)

Contain & Clean
(Use inert absorbent.
Avoid raising dust.)

Package Waste &
Label as Hazardous

Decontaminate Area
& Report Incident

Click to download full resolution via product page

Caption: A streamlined workflow for responding to a chemical spill.

Spill Response

Evacuate: Immediately alert others and evacuate the immediate area.

Control: Remove all sources of ignition.[6][13]

Protect: Don the appropriate PPE, including respiratory protection if the spill is large or

generates significant dust.

Contain: For a solid spill, carefully sweep or scoop the material into a container for

hazardous waste. Avoid actions that create dust.[10] For a liquid spill, cover with an inert

absorbent material (e.g., sand, vermiculite) and then collect.
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Decontaminate: Clean the spill area thoroughly.

Dispose: All cleanup materials must be disposed of as hazardous waste.

Fire Response

Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam extinguishers.[6]

Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective gear

due to the risk of hazardous decomposition products like hydrogen bromide.[10][13]

First Aid Measures

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. Seek medical attention.[6][11]

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with soap

and plenty of water for at least 15 minutes.[6][11]

Eye Contact: Immediately rinse eyes with pure water for at least 15 minutes, holding the

eyelids open.[6][11] Seek immediate medical attention.

Ingestion: Rinse the mouth with water. Do not induce vomiting.[6] Never give anything by

mouth to an unconscious person. Call a poison control center or doctor immediately.[6]

Section 6: Waste Disposal
All waste containing 3,9-Dibromoperylene, including unused product, contaminated

consumables, and spill cleanup materials, must be treated as hazardous waste.

Solid Waste: Collect unused compound, contaminated weigh paper, and gloves in a

dedicated, sealed, and clearly labeled hazardous waste container.[14]

Liquid Waste: Collect solutions containing the compound in a separate, labeled container for

halogenated organic waste.[14]

Disposal: Do not dispose of this chemical down the drain or in regular trash.[6][14] All waste

must be disposed of through a licensed hazardous waste management company, in
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accordance with all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1589472#health-and-safety-information-for-handling-
3-9-dibromoperylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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